Cas no 1261944-81-3 (2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid
• CAS No: 1261944-81-3
• MF: C₁₄H₁₀FNO₅
• MW: 291.231307506561
• MDL: MFCD18320630
• CID: 2765129
• PubChem ID: 53226531
• Update Time: 2025-08-02

2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320630
• 2-(2-FLUORO-5-METHOXYPHENYL)-4-NITROBENZOIC ACID
• 1261944-81-3
• 2'-Fluoro-5'-methoxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• DTXSID20690149
• 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid, 95%
• 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid

• MDL： MFCD18320630
• Inchi： 1S/C14H10FNO5/c1-21-9-3-5-13(15)12(7-9)11-6-8(16(19)20)2-4-10(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： QGCRAUKDMDDUNF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 291.05430058Da
• Monoisotopic Mass: 291.05430058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid

2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid (CAS No. 1261944-81-3): A Comprehensive Overview

2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid (CAS No. 1261944-81-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorine and methoxy substituents, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid consists of a benzoic acid core with a substituted phenyl ring. The presence of the fluorine atom and the methoxy group imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological activity. These substituents are known to enhance the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid has also been investigated for its potential anticancer properties. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K)/Akt pathway. These findings suggest that 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid have also been studied in detail. In vitro and in vivo experiments have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are crucial for its potential use as a therapeutic agent. Additionally, its low toxicity and high selectivity towards target cells further enhance its attractiveness as a drug candidate.

In terms of synthetic methods, several efficient routes have been developed to synthesize 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid. These methods typically involve multi-step reactions, including substitution, nitration, and esterification processes. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, which are increasingly being adopted in industrial settings.

The structural versatility of 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid allows for further chemical modifications to optimize its biological activity and pharmacological properties. For instance, the introduction of additional functional groups or changes in the substituent positions can significantly alter the compound's binding affinity to specific receptors or enzymes. This flexibility makes it an ideal platform for structure-activity relationship (SAR) studies and rational drug design.

In conclusion, 2-(2-Fluoro-5-methoxyphenyl)-4-nitrobenzoic acid (CAS No. 1261944-81-3) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and anticancer properties, positions it as a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in the field.